Cas no 57951-72-1 (1-Bromo-2-cyclopropylethyne)
1-Bromo-2-cyclopropylethyne is a versatile brominated alkyne compound featuring a cyclopropyl substituent, which enhances its reactivity in synthetic applications. Its molecular structure, combining a terminal alkyne with a bromine atom, makes it a valuable intermediate in cross-coupling reactions, cycloadditions, and nucleophilic substitutions. The cyclopropyl group introduces steric and electronic effects, enabling selective transformations in complex organic syntheses. This compound is particularly useful in pharmaceutical and agrochemical research for constructing cyclopropane-containing scaffolds. Its stability under controlled conditions ensures reliable handling, while its high purity allows for precise reaction outcomes. Suitable for use in palladium-catalyzed and other metal-mediated processes, it offers synthetic chemists a robust building block for advanced molecular architectures.
1-Bromo-2-cyclopropylethyne structure
Product Name:1-Bromo-2-cyclopropylethyne
CAS No:57951-72-1
MF:C5H5Br
MW:144.997200727463
MDL:MFCD21332903
CID:1056958
PubChem ID:70026705
Update Time:2025-05-28
1-Bromo-2-cyclopropylethyne Chemical and Physical Properties
Names and Identifiers
-
- (Bromoethynyl)cyclopropane
- (2-bromoethynyl)Cyclopropane
- 1-Bromo-2-cyclopropylethyne
- Cyclopropane, (bromoethynyl)-
- C5H5Br
- OENOXKYUOKUMQB-UHFFFAOYSA-N
- KM0159
- 5100AJ
- FCH1609350
- TRA0049035
- SY018270
- AX8248587
- AB0051336
- DA-17441
- A869554
- 2-bromoethynylcyclopropane
- AS-32128
- MFCD21332903
- 1-Bromo-2-cyclopropylethyne, 95%
- AKOS022184145
- SCHEMBL17818252
- 57951-72-1
-
- MDL： MFCD21332903
- Inchi： 1S/C5H5Br/c6-4-3-5-1-2-5/h5H,1-2H2
- InChI Key： OENOXKYUOKUMQB-UHFFFAOYSA-N
- SMILES： BrC#CC1CC1
Computed Properties
- Exact Mass: 143.95700
- Monoisotopic Mass: 143.95746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 99.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 2.5
Experimental Properties
- Density: 1.62±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 144.3±23.0 ºC (760 Torr),
- Flash Point: 44.4±17.3 ºC,
- Solubility: Very slightly soluble (0.17 g/l) (25 º C),
- PSA: 0.00000
- LogP: 1.75220
1-Bromo-2-cyclopropylethyne Customs Data
- HS CODE：2903890090
- Customs Data：
China Customs Code:
2903890090Overview:
2903890090. Other naphthenic hydrocarbons\Halogenated derivatives of cycloalkenes or cycloterpene alkenes. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903890090. halogenated derivatives of cyclanic, cyclenic or cyclotherpenic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
1-Bromo-2-cyclopropylethyne Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY018270-0.25g |
1-Bromo-2-cyclopropylethyne |
57951-72-1 | ≥95% | 0.25g |
¥260.00 | 2025-04-13 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY018270-1g |
1-Bromo-2-cyclopropylethyne |
57951-72-1 | ≥95% | 1g |
¥568.00 | 2025-04-13 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY018270-5g |
1-Bromo-2-cyclopropylethyne |
57951-72-1 | ≥95% | 5g |
¥1531.00 | 2025-04-13 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY018270-10g |
1-Bromo-2-cyclopropylethyne |
57951-72-1 | ≥95% | 10g |
¥3062.00 | 2025-04-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D852060-1g |
1-Bromo-2-cyclopropylethyne |
57951-72-1 | 95% | 1g |
754.20 | 2021-05-17 | |
| Chemenu | CM202484-250mg |
(Bromoethynyl)cyclopropane |
57951-72-1 | 95% | 250mg |
$58 | 2022-08-31 | |
| Chemenu | CM202484-1g |
(Bromoethynyl)cyclopropane |
57951-72-1 | 95% | 1g |
$143 | 2023-02-17 | |
| Chemenu | CM202484-5g |
(Bromoethynyl)cyclopropane |
57951-72-1 | 95% | 5g |
$440 | 2023-02-17 | |
| Chemenu | CM202484-10g |
(Bromoethynyl)cyclopropane |
57951-72-1 | 95% | 10g |
$730 | 2022-08-31 | |
| abcr | AB451598-250 mg |
1-Bromo-2-cyclopropylethyne, 95%; . |
57951-72-1 | 95% | 250MG |
€133.40 | 2023-07-18 |
1-Bromo-2-cyclopropylethyne Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:57951-72-1)1-Bromo-2-cyclopropylethyne
Order Number:A869554
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:18
Price ($):291.0
Email:sales@amadischem.com
1-Bromo-2-cyclopropylethyne Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:57951-72-1)1-Bromo-2-cyclopropylethyne
Purity:99%
Quantity:5g
Price ($):291.0